Cas no 116840-18-7 (5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -)

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt is a modified nucleotide triphosphate widely used in nucleic acid labeling and detection applications. The aminoallyl group at the 5-position of the uracil base enables efficient conjugation with fluorescent dyes or other probes via amine-reactive chemistry, facilitating the preparation of labeled DNA for techniques such as microarray hybridization, FISH, and next-generation sequencing. The lithium salt formulation enhances solubility and stability, ensuring consistent performance in enzymatic reactions like PCR or reverse transcription. This derivative is particularly valuable for researchers requiring high-efficiency incorporation by DNA polymerases while maintaining the flexibility of post-synthetic labeling. Its purity and reliability make it suitable for sensitive molecular biology applications.
5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - structure
116840-18-7 structure
Product Name:5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -
CAS No:116840-18-7
MF:C13H21N3O5
MW:299.32294344902
CID:1206268
PubChem ID:121487062
Update Time:2025-05-27

5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(tetrahydrogen triphosphate),5-[(1E)-3-amino-1-propenyl]-2'-deoxy-
    • AMINOALLYL-DUTP SODIUM SALT
    • NEGPEXPMVCAHEF-BXRVNQLCSA-N
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-[(E)-prop-1-enyl]pyrimidine-2,4-dione;methanamine
    • 116840-18-7
    • Uridine, 5-[(1E)-3-amino-1-propenyl]-2'-deoxy-
    • 5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt -
    • Inchi： 1S/C12H16N2O5.CH5N/c1-2-3-7-5-14(12(18)13-11(7)17)10-4-8(16)9(6-15)19-10;1-2/h2-3,5,8-10,15-16H,4,6H2,1H3,(H,13,17,18);2H2,1H3/b3-2+;/t8-,9+,10+;/m0./s1
    • InChI Key： NEGPEXPMVCAHEF-BXRVNQLCSA-N
    • SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(/C=C/C)=C1)=O)=O)O.NC

Computed Properties

  • Exact Mass: 299.14812078g/mol
  • Monoisotopic Mass: 299.14812078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 447
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.934±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (300 g/l) (25 º C),

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5-Aminoallyl 2'-deoxyuridine 5'-triphosphate lithium salt - Suppliers

NewCan Biotech Limited
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(CAS:116840-18-7)5-[(1E)-3-amino-1-propenyl]-2'-deoxyuridine
Order Number:NC8771
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:18
Price ($):Price inquiry
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NewCan Biotech Limited
(CAS:116840-18-7)5-[(1E)-3-amino-1-propenyl]-2'-deoxyuridine
NC8771
Purity:97%
Quantity:10g
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